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Compound of Interest

Compound Name: Freselestat quarterhydrate

Cat. No.: B15575336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Freselestat (also known as ONO-6818) is a potent and highly selective, orally active inhibitor of

human neutrophil elastase (HNE).[1] Neutrophil elastase is a serine protease stored in the

azurophilic granules of neutrophils and is a key mediator in the inflammatory process.[2]

Unregulated HNE activity is implicated in the pathogenesis of various inflammatory diseases,

including chronic obstructive pulmonary disease (COPD), acute lung injury (ALI), and cystic

fibrosis. Freselestat exhibits high affinity for HNE, with a reported inhibition constant (Ki) of 12.2

nM, and shows over 100-fold greater selectivity for neutrophil elastase compared to other

proteases such as trypsin, pancreatic elastase, and thrombin.[1] These characteristics make

Freselestat a valuable tool for research into inflammatory diseases and a potential therapeutic

agent.

This document provides detailed application notes and a comprehensive protocol for

conducting an in vitro assay to determine the inhibitory activity of Freselestat quarterhydrate
against human neutrophil elastase.
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Property Value Reference

Molecular Weight 452.51 g/mol [1]

Formula C₂₃H₂₈N₆O₄ [1]

Target
Human Neutrophil Elastase

(HNE)
[1]

Inhibition Constant (Ki) 12.2 nM [1]

Solubility Soluble to 100 mM in DMSO [1]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month

Inhibitory Activity of Related Compound Sivelestat
As a reference for expected potency in a similar assay, the IC₅₀ values for the related

neutrophil elastase inhibitor, Sivelestat, are provided below.

Assay Type Target IC₅₀ Value Reference

Biochemical Assay
Human Leukocyte

Elastase
19-49 nM

Biochemical Assay
Human Pancreatic

Elastase
5.6 µM

Signaling Pathway and Experimental Workflow
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Mechanism of Freselestat Action
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Caption: Mechanism of Freselestat Action on Neutrophil Elastase.
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Experimental Workflow for In Vitro Inhibition Assay

Freselestat In Vitro HNE Inhibition Assay Workflow

Prepare Reagents
(Buffer, HNE, Substrate, Freselestat)

Prepare Serial Dilutions of Freselestat

Step 1

Add Reagents to 96-well Plate
(Inhibitor, HNE)

Step 2

Pre-incubate at 37°C for 15 minutes

Step 3

Initiate Reaction with Fluorogenic Substrate

Step 4

Measure Fluorescence Kinetics
(Ex/Em = 400/505 nm)

Step 5

Data Analysis
(Calculate % Inhibition, Determine IC50)

Step 6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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